Cas no 912951-02-1 (Phenol, 4-amino-5-fluoro-2-methoxy-)

• Product Name: Phenol, 4-amino-5-fluoro-2-methoxy-
• CAS No: 912951-02-1
• MF: C₇H₈FNO₂
• MW: 157.142325401306
• CID: 996245
• Update Time: 2024-03-05

Phenol, 4-amino-5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-5-fluoro-2-methoxy-

• Inchi： 1S/C7H8FNO2/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,10H,9H2,1H3
• InChI Key： QYSRBJRGPLWMOP-UHFFFAOYSA-N
• SMILES： C1(O)=CC(F)=C(N)C=C1OC

Computed Properties

• Exact Mass: 157.054
• Monoisotopic Mass: 157.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5A^2

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 314.3±42.0 °C(Predicted)
• pka: 9.25±0.23(Predicted)